chloroprednisone 21-acetate
chloroprednisone 21-acetate
Brand Name:
Vulcanchem
CAS No.:
14066-79-6
VCID:
VC0084650
InChI:
InChI=1S/C23H27ClO6/c1-12(25)30-11-19(28)23(29)7-5-15-14-9-17(24)16-8-13(26)4-6-21(16,2)20(14)18(27)10-22(15,23)3/h4,6,8,14-15,17,20,29H,5,7,9-11H2,1-3H3/t14-,15-,17-,20+,21-,22-,23-/m0/s1
SMILES:
CC(=O)OCC(=O)C1(CCC2C1(CC(=O)C3C2CC(C4=CC(=O)C=CC34C)Cl)C)O
Molecular Formula:
C23H27ClO6
Molecular Weight:
434.9 g/mol
chloroprednisone 21-acetate
CAS No.: 14066-79-6
Main Products
VCID: VC0084650
Molecular Formula: C23H27ClO6
Molecular Weight: 434.9 g/mol
CAS No. | 14066-79-6 |
---|---|
Product Name | chloroprednisone 21-acetate |
Molecular Formula | C23H27ClO6 |
Molecular Weight | 434.9 g/mol |
IUPAC Name | [2-[(6S,8S,9S,10R,13S,14S,17R)-6-chloro-17-hydroxy-10,13-dimethyl-3,11-dioxo-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
Standard InChI | InChI=1S/C23H27ClO6/c1-12(25)30-11-19(28)23(29)7-5-15-14-9-17(24)16-8-13(26)4-6-21(16,2)20(14)18(27)10-22(15,23)3/h4,6,8,14-15,17,20,29H,5,7,9-11H2,1-3H3/t14-,15-,17-,20+,21-,22-,23-/m0/s1 |
Standard InChIKey | RACDDTQBAFEERP-PLTZVPCUSA-N |
Isomeric SMILES | CC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(CC(=O)[C@H]3[C@H]2C[C@@H](C4=CC(=O)C=C[C@]34C)Cl)C)O |
SMILES | CC(=O)OCC(=O)C1(CCC2C1(CC(=O)C3C2CC(C4=CC(=O)C=CC34C)Cl)C)O |
Canonical SMILES | CC(=O)OCC(=O)C1(CCC2C1(CC(=O)C3C2CC(C4=CC(=O)C=CC34C)Cl)C)O |
PubChem Compound | 235970 |
Last Modified | Nov 11 2021 |
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